Cas no 1185768-17-5 (5-fluoroquinoline-6-carbaldehyde)

• Product Name: 5-fluoroquinoline-6-carbaldehyde
• CAS No: 1185768-17-5
• MF: C₁₀H₆FNO
• MW: 175.159145832062
• MDL: MFCD19689758
• CID: 1100880
• PubChem ID: 57917315
• Update Time: 2025-05-20

5-fluoroquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-Quinolinecarboxaldehyde
• 5-fluoro-quinoline-6-carbaldehyde
• 5-fluoroquinoline-6-carbaldehyde
• DB-333022
• EN300-2010270
• IGQPDKYTLTYPAP-UHFFFAOYSA-N
• SCHEMBL1161054
• Z1258977296
• starbld0033285
• 1185768-17-5

• MDL： MFCD19689758
• Inchi： 1S/C10H6FNO/c11-10-7(6-13)3-4-9-8(10)2-1-5-12-9/h1-6H
• InChI Key： IGQPDKYTLTYPAP-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 175.043341977g/mol
• Monoisotopic Mass: 175.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Additional information on 5-fluoroquinoline-6-carbaldehyde

Introduction to 5-fluoroquinoline-6-carbaldehyde (CAS No: 1185768-17-5)

5-fluoroquinoline-6-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1185768-17-5, is a fluorinated quinoline derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and potential biological activities. This compound serves as a valuable intermediate in the synthesis of various pharmacologically relevant molecules, particularly in the development of novel therapeutic agents targeting infectious diseases and other metabolic disorders.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of a fluorine atom at the 5-position of the quinoline ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further functionalization. The aldehyde group at the 6-position provides a reactive site for further chemical modifications, enabling the synthesis of more complex structures with tailored biological properties.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 5-fluoroquinoline-6-carbaldehyde, making it more accessible for academic and industrial research. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to optimize yields and enantioselectivity in its synthesis. These innovations have not only improved the scalability of production but also opened new avenues for exploring its applications in drug discovery.

In the realm of medicinal chemistry, 5-fluoroquinoline-6-carbaldehyde has been explored as a precursor for developing novel antibiotics, particularly against multidrug-resistant bacterial strains. The fluorine atom's ability to modulate electron density and enhance lipophilicity makes it an effective tool in improving drug penetration across bacterial cell membranes. Additionally, the aldehyde functionality allows for further derivatization into amine or carboxylic acid derivatives, which are common pharmacophores in antimicrobial agents.

Recent studies have highlighted the potential of 5-fluoroquinoline-6-carbaldehyde in inhibiting enzymes involved in bacterial DNA replication and transcription. By targeting these essential processes, fluorinated quinolines exhibit potent bactericidal activity. Researchers have also investigated its efficacy against protozoan parasites, such as those responsible for malaria and leishmaniasis, demonstrating its broad-spectrum antimicrobial potential. The compound's structural similarity to known antimalarial agents like chloroquine has prompted investigations into its ability to interfere with heme detoxification pathways in parasitic organisms.

The synthesis of 5-fluoroquinoline-6-carbaldehyde involves multi-step organic transformations, starting from commercially available precursors such as fluorenone or 2-aminofluorene. Fluorination at the 5-position is typically achieved using electrophilic aromatic substitution reactions or metal-catalyzed halogen exchange methods. The introduction of the aldehyde group at the 6-position is commonly accomplished through oxidation of a methyl or methylene substituent using oxidizing agents like selenium dioxide or manganese dioxide.

The versatility of 5-fluoroquinoline-6-carbaldehyde extends beyond antimicrobial applications. It has been utilized as a building block in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies. The quinoline moiety's ability to bind to ATP-binding pockets in kinases makes it an ideal scaffold for designing molecules that modulate signaling pathways involved in cell proliferation and survival. Furthermore, recent studies have explored its role in developing antiviral agents, particularly against RNA viruses where quinoline derivatives exhibit inhibitory effects by interfering with viral polymerase activity.

The chemical stability and reactivity profile of 5-fluoroquinoline-6-carbaldehyde make it a preferred choice for medicinal chemists seeking to develop novel heterocyclic compounds. Its compatibility with various functional groups allows for diverse derivatization strategies, enabling the creation of libraries of compounds with tailored pharmacological properties. High-throughput screening (HTS) techniques have been employed to rapidly evaluate the biological activity of derivatives derived from this compound, accelerating the drug discovery process.

In conclusion, 5-fluoroquinoline-6-carbaldehyde (CAS No: 1185768-17-5) represents a promising scaffold in pharmaceutical research due to its structural versatility and potential therapeutic applications. Its role as an intermediate in synthesizing antimicrobial, anticancer, and antiviral agents underscores its importance in modern drug development. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to further expand, driving innovation across multiple disciplines within medicinal chemistry.